N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-2-(methylthio)nicotinamide

• IUPAC Name: N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]-2-methylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C17H21N5O2S/c1-11-10-14(23)21-17(19-11)22-8-5-12(6-9-22)20-15(24)13-4-3-7-18-16(13)25-2/h3-4,7,10,12H,5-6,8-9H2,1-2H3,(H,20,24)(H,19,21,23)
• InChI Key: XZAHOCONFLBKOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)C3=C(N=CC=C3)SC
• Molecular Formula: C17H21N5O2S
• Molecular Weight: 359.4 g/mol
• CAS No.: 1904026-61-4

Description

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)-2-(methylthio)nicotinamide is a useful research compound. Its molecular formula is C17H21N5O2S and its molecular weight is 359.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Binding Properties

Research on related pyrimidine and piperidine derivatives, such as the study by Orozco et al. (2009), highlights the significance of hydrogen bonding in crystal structures, which may influence the development of pharmaceutical compounds. This study described a salt-type adduct with extensive hydrogen bonding, suggesting potential for complex formation and interaction with biological molecules (Orozco, Insuasty, Cobo, & Glidewell, 2009).

Role in Metabolic Processes

A study on nicotinamide derivatives indicated their participation in metabolic pathways. For instance, the conversion of nicotinic acid and nicotinamide to N-methyl-2-pyridone derivatives through methylation and oxidation processes highlights their metabolic significance (Holman & Wiegand, 1948). These processes are crucial in understanding the biochemical pathways involving pyridine-containing compounds and their metabolites (Holman & Wiegand, 1948).

Inhibition and Biochemical Properties

The discovery of bisubstrate inhibitors for Nicotinamide N-methyltransferase (NNMT) by Babault et al. (2018) showcases the potential therapeutic applications of compounds with similar structures. NNMT plays a crucial role in physiological and pathological processes, and inhibitors can be valuable in exploring biological and therapeutic hypotheses (Babault et al., 2018).

Corrosion Inhibition

Chakravarthy et al. (2014) explored the corrosion inhibition effect of nicotinamide derivatives on mild steel in acidic conditions. This study is indicative of the broader applications of such compounds beyond biological systems, demonstrating their utility in materials science and engineering (Chakravarthy, Mohana, & Kumar, 2014).